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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321 Get Quote

An In-depth Technical Guide on 2-Tert-butyl-4-methyl-6-nitrophenol and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on 2-
tert-butyl-4-methyl-6-nitrophenol and its structurally related isomers and precursors. Due to

the limited specific data on 2-tert-butyl-4-methyl-6-nitrophenol, this review extends to closely

related and more extensively studied compounds such as 2,6-di-tert-butyl-4-nitrophenol

(DBNP) and 2,4-di-tert-butylphenol (2,4-DTBP) to provide a broader context for its potential

properties, synthesis, and biological activities. Information on this specific compound is scarce,

with suppliers noting it as a rare chemical for which analytical data is not routinely collected.

Chemical and Physical Properties
The properties of nitrophenols are dictated by the substitution pattern on the phenolic ring. The

tert-butyl groups provide steric hindrance and lipophilicity, while the nitro group is a strong

electron-withdrawing group that influences acidity and reactivity. Below is a summary of

properties for the target compound and its related structures.

Table 1: Physicochemical Properties of 2-Tert-butyl-4-methyl-6-nitrophenol and Related

Compounds
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number
Other
Names/Synony
ms

2-Tert-butyl-4-

methyl-6-

nitrophenol

C₁₁H₁₅NO₃ 195.21 (approx.)
Not readily

available
-

2,6-Di-tert-butyl-

4-nitrophenol
C₁₄H₂₁NO₃ 251.32 728-40-5

DBNP, 2,6-

bis(1,1-

dimethylethyl)-4-

nitrophenol[1][2]

2,4-Di-tert-butyl-

6-nitrophenol
C₁₄H₂₁NO₃ 251.32 20039-94-5 -[3]

2-Tert-butyl-4-

nitrophenol
C₁₀H₁₃NO₃ 195.21 6683-81-4 -[4]

2-Tert-butyl-6-

nitrophenol
C₁₀H₁₃NO₃ 195.21 18515-04-3 -[5]

2-Tert-butyl-4-

methylphenol
C₁₁H₁₆O 164.24 2409-55-4

2-tert-Butyl-p-

cresol[6]

2,4-Di-tert-

butylphenol
C₁₄H₂₂O 206.32 96-76-4

2,4-DTBP,

AO33[7]

Synthesis and Experimental Protocols
The synthesis of nitrophenols typically involves the nitration of a corresponding phenol

precursor. The regioselectivity of the nitration is influenced by the directing effects of the

hydroxyl and alkyl groups and the reaction conditions.

Synthesis of 2-nitro-4-t-butyl phenol
A common method for synthesizing nitrophenols is the direct nitration of the parent phenol.

Experimental Protocol:
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Commercially available 4-t-butyl phenol (30 g, 0.2 mole) is dissolved in 200 mL of ethyl

acetate in a 600-mL round-bottomed flask equipped with a mechanical stirrer and cooled

to 0°C[8].

A mixture of nitric acid (13 mL) in water (13 mL) is added dropwise over 10 minutes,

followed by a catalytic amount of sodium nitrite (NaNO₂)[8].

After stirring for 45 minutes, the reaction is quenched by washing with excess 1N HCl[8].

The organic layer is separated, dried over magnesium sulfate (MgSO₄), and concentrated

under vacuum to yield the product, 2-nitro-4-t-butyl phenol[8].

4-t-butyl phenol

Reaction Mixture

Workup (HCl wash, dry, concentrate)

45 min

HNO3 / H2O NaNO2 (catalyst) Ethyl Acetate (0 C)

2-nitro-4-t-butyl phenol

Source Process Product

Lubricating Oil 2,6-Di-butylphenol (DBP)
(Antioxidant)

contains Electrostatic Precipitator (ESP) 2,6-Di-tert-butyl-4-nitrophenol (DBNP)Nitrates DBPOil mist passes through
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Phenol (Ar-OH) Free Radical (R*)

Phenoxy Radical (Ar-O*)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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